Cas no 1074-79-9 (1-acetylpyrrolidine-2-carboxylic acid)
1074-79-9 structure
Product Name:1-acetylpyrrolidine-2-carboxylic acid
CAS No:1074-79-9
MF:C7H11NO3
MW:157.167142152786
MDL:MFCD00063230
CID:174533
PubChem ID:322640
Update Time:2025-04-19
1-acetylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Acetylproline
- 1-Acetylproline
- 1-Acetylpyrrolidine-2-Carboxylic Acid
- Ac-DL-Pro-OH
- Acetyl-DL-proline
- N-ACETYL-DL-PROLINE
- (R)-1-Acetyl-2-piperidinecarboxylic acid
- N-acetyl-DL-pro
- N-Acetyl-DL-prolin
- N-acetylpipecolic acid
- N-acetyl-proline
- N-acetylproline (racemic)
- DL-Acetylproline
- AC-DL-PROLINE
- AC-DL-PYRD(2)-OH
- TIMTEC-BB SBB005365
- N-Acetyl-Dl-ProlineHcl
- KBioSS_001463
- IDI1_013474
- KBio2_006599
- KBio1_001085
- 1-Acetyl-2-pyrrolidinecarboxylic acid
- GNMSLDIYJOSUSW-UHFFFAOYSA-N
- Spectrum_000983
- KBioGR_001847
- NCGC00094840-02
- EN300-12587
- n-(acetyl)-dl-proline
- SPBio_000045
- KBio3_001788
- AKOS016344118
- SpecPlus_000045
- SCHEMBL428476
- CHEBI:165873
- CCG-39982
- BB 0259342
- Maybridge3_002087
- HMS1921E16
- KBio2_004031
- FT-0629840
- BRD-A58587171-001-04-9
- DTXSID001015808
- Spectrum3_001044
- AKOS000264132
- F8882-4260
- MLS002207143
- KBio2_001463
- FT-0633299
- A801705
- NSC-280718
- NSC280718
- 1-acetylpyrrolidine-2-carboxylicacid
- SMR001306727
- AC-15857
- SY008844
- SPECTRUM1500704
- F10541
- N-acetyl dl-proline
- BSPBio_002568
- DivK1c_006141
- FT-0657941
- Z57472782
- MFCD00063230
- NCGC00094840-03
- CHEMBL1881755
- MFCD00020837
- InChI=1/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11
- Proline,1-acetyl-
- Spectrum4_001184
- CS-0155039
- Spectrum2_000013
- DS-14918
- NCGC00094840-01
- 1074-79-9
- Spectrum5_001731
- DB-055208
- DB-040759
- ALBB-027361
- proline, 1-acetyl-
- 1-acetylpyrrolidine-2-carboxylic acid
-
- MDL: MFCD00063230
- Inchi: 1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)
- InChI Key: GNMSLDIYJOSUSW-UHFFFAOYSA-N
- SMILES: OC(C1CCCN1C(C)=O)=O
Computed Properties
- Exact Mass: 157.07393
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 366.2℃ at 760 mmHg
- Solubility: Dissolution (47 g/l) (25 º C),
- PSA: 57.61
1-acetylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A165408-250mg |
1-Acetylpyrrolidine-2-carboxylic Acid |
1074-79-9 | 250mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A165408-500mg |
1-Acetylpyrrolidine-2-carboxylic Acid |
1074-79-9 | 500mg |
$ 81.00 | 2023-04-19 | ||
| TRC | A165408-2.5g |
1-Acetylpyrrolidine-2-carboxylic Acid |
1074-79-9 | 2.5g |
$ 80.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UW399-5g |
1-acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 97% | 5g |
187.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UW399-1g |
1-acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 97% | 1g |
47CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UW399-25g |
1-acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 97% | 25g |
750CNY | 2021-05-08 | |
| Chemenu | CM247625-100g |
1-Acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 95% | 100g |
$122 | 2021-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UW399-20g |
1-acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 97% | 20g |
327.0CNY | 2021-07-10 | |
| Chemenu | CM247625-100g |
1-Acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 95% | 100g |
$223 | 2023-11-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A24390-1g |
1-Acetylpyrrolidine-2-carboxylic acid |
1074-79-9 | 97% | 1g |
¥21.0 | 2023-09-09 |
1-acetylpyrrolidine-2-carboxylic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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